Cas no 10208-68-1 (11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI))
10208-68-1 structure
Product Name:11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI)
CAS No:10208-68-1
MF:C15H30O3
MW:258.396905422211
CID:173599
Update Time:2024-03-01
11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- 11-Dodecene-2,6,10-triol,2,6,10-trimethyl- (8CI,9CI)
- Caparrapitriol(7CI)
- Caparrapitriol
- CID 101289674
- 11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI)
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- Inchi: 1S/C15H30O3/c1-6-14(4,17)10-8-12-15(5,18)11-7-9-13(2,3)16/h6,16-18H,1,7-12H2,2-5H3
- InChI Key: IHSSOBBPIDCMER-UHFFFAOYSA-N
- SMILES: OC(C)(CCCC(C=C)(C)O)CCCC(C)(C)O
Computed Properties
- Exact Mass: 258.219
- Monoisotopic Mass: 258.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 2.39
Experimental Properties
- Density: 0.979±0.06 g/cm3(Predicted)
- Melting Point: 96-97 °C
- Boiling Point: 399.8±27.0 °C(Predicted)
- pka: 14.53±0.29(Predicted)
11-Dodecene-2,6,10-triol, 2,6,10-trimethyl- (8CI,9CI) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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